(9H-fluoren-9-yl)methyl 4-(chlorocarbonyl)piperidine-1-carboxylate

• Molecular Formula: C21H20ClNO3
• Molecular Weight: 369.8 g/mol
• IUPAC Name: 9H-fluoren-9-ylmethyl 4-carbonochloridoylpiperidine-1-carboxylate
• InChI: InChI=1S/C21H20ClNO3/c22-20(24)14-9-11-23(12-10-14)21(25)26-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19H,9-13H2
• InChI Key: PUJQNPZDZUEGHE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)Cl)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24

Description

(9H-fluoren-9-yl)methyl 4-(chlorocarbonyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C21H20ClNO3 and its molecular weight is 369.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of piperidine-1,4-dicarboxylic acid mono-(9H-fluoren-9-ylmethyl) ester (5 g, 14.2 mmol) in CH2Cl2 (50 mL) was added DMF (0.5 mL) and the resulting solution was cooled to 0° C. To this solution oxalyl chloride (3.6 g, 28.44 mmol) was added dropwise and the reaction mixture was stirred at RT for 16 h. The reaction mixture was concentrated under reduced pressure to afford (9H-fluoren-9-yl)methyl 4-(chlorocarbonyl)-piperidine-1-carboxylate (5 g, 95%) as brown liquid.